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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monochrome Yellow 1 sodium salt, also known by several synonyms including Alizarin
Yellow GG and Mordant Yellow 1, is a synthetic azo dye.[1][2][3] Its primary and most well-
documented application in a laboratory setting is as a pH indicator, exhibiting a distinct color
change in the alkaline range. While its use as a fluorescent probe for cellular imaging or in
high-throughput screening for drug development is not established in scientific literature, its pH-
sensitive properties may offer niche applications. Azo dyes are typically weakly fluorescent or
non-fluorescent due to the efficient non-radiative decay processes of the azo group.[4]
However, some modern azo dyes have been engineered as fluorescent probes that are
activated upon the cleavage of the azo bond, for instance, in hypoxic conditions.[5][6]

This document provides a summary of the known properties of Monochrome Yellow 1
sodium salt and detailed protocols for its use as a pH indicator. Furthermore, a hypothetical
protocol is presented for researchers interested in exploring its potential for measuring pH in
biological systems, a critical parameter in various cellular processes and disease states such
as cancer.[7]

Physicochemical and Photophysical Properties

The quantitative data for Monochrome Yellow 1 sodium salt are summarized in the table
below. It is important to note that while the absorbance maximum is documented,
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comprehensive fluorescence data such as emission maximum, quantum yield, and
photostability are not readily available in the scientific literature, likely because it is not primarily
used as a fluorescent compound.

Property Value Reference(s)
Alizarin Yellow GG, Mordant

Synonyms [11[3]
Yellow 1

CAS Number 584-42-9 [1]

Molecular Formula C13HsN3NaOs [1]

Molecular Weight 309.21 g/mol [1]
Yellow to orange-brown

Appearance [819]
powder

Solubility Soluble in water [9][10]

Absorbance Maximum (Amax) 362 - 367 nm [1][11]

pH Indicator Range pH 10.0 - 12.0 [10]
Yellow (acidic side) to

Color Transition Red/Orange-Brown (alkaline [10]

side)

Fluorescence Emission

Not reported

Quantum Yield

Not reported

Photostability

Not reported

Experimental Protocols
Protocol for Use as a pH Indicator in Aqueous Solutions

This protocol details the standard application of Monochrome Yellow 1 sodium salt as a pH
indicator for titrations or for estimating the pH of a solution within its effective range.

Materials:
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Monochrome Yellow 1 sodium salt (powder)

Deionized water

0.1 M Sodium hydroxide (NaOH) solution

0.1 M Hydrochloric acid (HCI) solution

Standard laboratory glassware (beakers, volumetric flasks, pipettes)

Magnetic stirrer and stir bar

pH meter for calibration

Procedure:

e Preparation of Indicator Stock Solution (0.1% w/v):

o Weigh 100 mg of Monochrome Yellow 1 sodium salt.

o Dissolve the powder in 100 mL of deionized water in a volumetric flask.

o Mix thoroughly until the dye is completely dissolved. Store the solution in a well-sealed
container, protected from light.

e pH Titration:
o To the solution to be titrated (the analyte), add 2-3 drops of the 0.1% indicator solution.
o If the initial pH of the analyte is below 10.0, the solution will appear yellow.
o Titrate with a standard solution of a base (e.g., 0.1 M NaOH).

o The endpoint of the titration is reached when the solution color sharply transitions from
yellow to orange-brown, indicating a pH of approximately 12.0.

e pH Estimation of a Solution:

o Add 1-2 drops of the indicator solution to the sample solution.
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o Observe the color:
= Yellow: The pH of the solution is < 10.0.
» Intermediate orange shades: The pH is between 10.0 and 12.0.
» Red/Orange-Brown: The pH is = 12.0.

o For more accurate determination within the transition range, comparison with solutions of
known pH (buffers) containing the indicator is recommended.
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Indicator Solution Preparation
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Caption: A hypothetical workflow for investigating the use of Monochrome Yellow 1 sodium
salt for intracellular pH measurement.

Potential Biological Application: Investigating pH-
Dependent Signaling

Intracellular pH (pHi) is a critical regulator of many cellular functions. Notably, an alkaline pHi is
a characteristic of many cancer cells and has been shown to promote oncogenic behaviors, in
part by modulating signaling pathways. [7]For instance, alkaline pHi can increase the activity of
phosphoinositide 3-kinase (PI3K), leading to the activation of mMTORC1 and mTORC2, which
are central regulators of cell growth, proliferation, and survival. [7]A pH-sensitive probe that
functions in the alkaline range could be a valuable tool for studying the interplay between pHi
and these critical signaling cascades in the context of cancer biology and drug development.

Signaling Pathway: Influence of Alkaline pHi on PIBK/mTOR
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Influence of Alkaline Intracellular pH on PI3BK/mTOR Signaling
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Caption: Diagram illustrating how alkaline intracellular pH can activate the PISBK/mTOR
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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